Cas no 98022-43-6 (3-Methoxy-1,2,4-thiadiazol-5-amine)

• Product Name: 3-Methoxy-1,2,4-thiadiazol-5-amine
• CAS No: 98022-43-6
• MF: C₃H₅N₃OS
• MW: 131.156298398972
• MDL: MFCD03093825
• CID: 803165
• PubChem ID: 314179
• Update Time: 2025-10-29

3-Methoxy-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-1,2,4-thiadiazol-5-amine
• 1,2,4-Thiadiazol-5-amine,3-methoxy-
• 5-amino-3-methoxy-[1,2,4]thiadiazole
• 5-AMINO-3-METHOXY-1,2,4-THIADIAZOLE
• 3-Methoxy-[1,2,4]thiadiazol-5-ylamin
• 3-methoxy-[1,2,4]thiadiazol-5-ylamine
• 3-methoxy-5-amino-1,2,4-thiadiazole
• 1,2,4-Thiadiazole, 5-amino-3-methoxy- (6CI)
• 3-Methoxy-1,2,4-thiadiazol-5-amine (ACI)
• NSC 231426
• YDA02243
• CS-0107200
• SCHEMBL998696
• TS-00021
• F19987
• AMY23829
• MFCD03093825
• OJCCUUWVUOCZAA-UHFFFAOYSA-N
• NSC231426
• AKOS006277224
• 98022-43-6
• A845790
• DTXSID10310728
• NSC-231426

• MDL： MFCD03093825
• Inchi： 1S/C3H5N3OS/c1-7-3-5-2(4)8-6-3/h1H3,(H2,4,5,6)
• InChI Key： OJCCUUWVUOCZAA-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=N1)OC

Computed Properties

• Exact Mass: 131.01500
• Monoisotopic Mass: 131.01533297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• Melting Point: 172 °C
• PSA: 89.27000
• LogP: 0.71010

3-Methoxy-1,2,4-thiadiazol-5-amine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD102246)

Additional information on 3-Methoxy-1,2,4-thiadiazol-5-amine

3-Methoxy-1,2,4-thiadiazol-5-amine (CAS No. 98022-43-6): A Comprehensive Overview

3-Methoxy-1,2,4-thiadiazol-5-amine (CAS No. 98022-43-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-thiadiazoles, which are known for their diverse biological activities and potential applications in drug discovery. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 3-Methoxy-1,2,4-thiadiazol-5-amine.

Chemical Structure and Properties

3-Methoxy-1,2,4-thiadiazol-5-amine is characterized by its unique molecular structure, which includes a 1,2,4-thiadiazole ring and a methoxy group attached to the nitrogen atom at the 3-position. The molecular formula of this compound is C₄H₆N₄O_S, with a molecular weight of approximately 150.17 g/mol. The presence of the methoxy group imparts specific chemical and physical properties to the molecule, making it an interesting candidate for various chemical reactions and biological studies.

The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents. The stability of 3-Methoxy-1,2,4-thiadiazol-5-amine under different conditions is an important consideration for its storage and handling in laboratory settings.

Synthesis Methods

The synthesis of 3-Methoxy-1,2,4-thiadiazol-5-amine can be achieved through various routes, each with its own advantages and limitations. One common method involves the cyclization of a suitable precursor containing both a thioamide and an amide functionality. For instance, the reaction of methyl thiocyanate with an appropriate amine followed by cyclization under acidic conditions can yield the desired product. Another approach involves the reaction of a thiourea derivative with an aldehyde or ketone in the presence of a base to form the intermediate imine, which is then cyclized to form the 1,2,4-thiadiazole ring.

A recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis of 3-Methoxy-1,2,4-thiadiazol-5-amine using microwave-assisted conditions. This method not only reduces reaction time but also improves yield and purity compared to traditional methods. The use of microwave technology in organic synthesis has gained popularity due to its ability to enhance reaction rates and selectivity while minimizing side reactions.

Biological Properties and Applications

The biological activities of 3-Methoxy-1,2,4-thiadiazol-5-amine have been extensively studied due to its potential as a lead compound in drug discovery. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a promising candidate for the development of new anti-inflammatory drugs for conditions such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-Methoxy-1,2,4-thiadiazol-5-amine has also been investigated for its antimicrobial properties. Studies have demonstrated that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell wall synthesis and inhibition of essential enzymes involved in microbial metabolism.

A notable application of 3-Methoxy-1,2,4-thiadiazol-5-amine is in cancer research. Recent studies have shown that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that it may have potential as an anticancer agent or as a lead compound for further drug development.

Clinical Trials and Future Prospects

The promising biological activities of 3-Methoxy-1,2,4-thiadiazol-5-amine have led to increased interest in its clinical evaluation. Several preclinical studies have been conducted to assess its safety and efficacy in animal models of various diseases. For example, a study published in Cancer Research demonstrated that this compound significantly reduced tumor growth in mice with human breast cancer xenografts without causing significant toxicity.

Beyond preclinical studies, there are ongoing efforts to advance 3-Methoxy-1,2,4-thiadiazol-5-amine into clinical trials. Phase I trials are currently underway to evaluate its safety profile and pharmacokinetics in healthy volunteers. If these initial trials are successful, subsequent Phase II trials will focus on assessing its efficacy in specific patient populations with inflammatory diseases or cancer.

Conclusion

3-Methoxy-1,2,4-thiadiazol-5-amine (CAS No. 98022-43-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific properties that make it suitable for various chemical reactions and biological studies. The compound's anti-inflammatory, antimicrobial, and anticancer activities have been extensively investigated and show promise for further drug development.

Ongoing research efforts aim to optimize its synthesis methods and explore its therapeutic potential through preclinical and clinical studies. As our understanding of this compound continues to grow, it is likely that new applications will emerge, contributing to advancements in healthcare and medicine.